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Compound of Interest

Compound Name: ML264

Cat. No.: B609133

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of the anti-tumor effects of ML264, a novel
small-molecule inhibitor of Krippel-like Factor 5 (KLF5), across various cancer models.[1][2][3]
The objective of this document is to present a comparative overview of ML264's performance,
supported by experimental data, to aid in the evaluation of its therapeutic potential. While direct
comparative studies with other anti-tumor agents are limited, this guide consolidates the
existing data on ML264's efficacy and provides context for its potential application in oncology
research and development.

Mechanism of Action: Targeting KLF5

ML264 exerts its anti-tumor effects by potently and selectively inhibiting the expression of
Kruppel-like Factor 5 (KLF5).[1][3][4] KLF5 is a transcription factor that plays a crucial role in
the proliferation of intestinal epithelial cells and is implicated in the development and
progression of colorectal cancer through its interaction with the WNT and RAS/MAPK/PI3K
signaling pathways.[1] By downregulating KLF5, ML264 disrupts these oncogenic signaling
cascades, leading to cell cycle arrest and inhibition of tumor growth.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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